2-Acetylpyridine
2-Acetylpyridine
2-Acetylpyridine is a volatile flavor compound found in rye bread crust and roasted sesame. It has also been identified as a key contributor to the “scented rice”-like aroma in Yahonkaoluo leaves and Xiangjing-8618 rice.
2-Acetylpyridine, also known as fema 3251, belongs to the class of organic compounds known as aryl alkyl ketones. These are ketones have the generic structure RC(=O)R', where R = aryl group and R'=alkyl group. 2-Acetylpyridine is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 2-acetylpyridine is primarily located in the cytoplasm. 2-Acetylpyridine is a chip, corn, and fatty tasting compound that can be found in a number of food items such as cereals and cereal products, nuts, kohlrabi, and cocoa and cocoa products. This makes 2-acetylpyridine a potential biomarker for the consumption of these food products.
2-Acetylpyridine, also known as fema 3251, belongs to the class of organic compounds known as aryl alkyl ketones. These are ketones have the generic structure RC(=O)R', where R = aryl group and R'=alkyl group. 2-Acetylpyridine is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 2-acetylpyridine is primarily located in the cytoplasm. 2-Acetylpyridine is a chip, corn, and fatty tasting compound that can be found in a number of food items such as cereals and cereal products, nuts, kohlrabi, and cocoa and cocoa products. This makes 2-acetylpyridine a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1122-62-9
VCID:
VC21109771
InChI:
InChI=1S/C7H7NO/c1-6(9)7-4-2-3-5-8-7/h2-5H,1H3
SMILES:
CC(=O)C1=CC=CC=N1
Molecular Formula:
C7H7NO
Molecular Weight:
121.14 g/mol
2-Acetylpyridine
CAS No.: 1122-62-9
Cat. No.: VC21109771
Molecular Formula: C7H7NO
Molecular Weight: 121.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Acetylpyridine is a volatile flavor compound found in rye bread crust and roasted sesame. It has also been identified as a key contributor to the “scented rice”-like aroma in Yahonkaoluo leaves and Xiangjing-8618 rice. 2-Acetylpyridine, also known as fema 3251, belongs to the class of organic compounds known as aryl alkyl ketones. These are ketones have the generic structure RC(=O)R', where R = aryl group and R'=alkyl group. 2-Acetylpyridine is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 2-acetylpyridine is primarily located in the cytoplasm. 2-Acetylpyridine is a chip, corn, and fatty tasting compound that can be found in a number of food items such as cereals and cereal products, nuts, kohlrabi, and cocoa and cocoa products. This makes 2-acetylpyridine a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 1122-62-9 |
| Molecular Formula | C7H7NO |
| Molecular Weight | 121.14 g/mol |
| IUPAC Name | 1-pyridin-2-ylethanone |
| Standard InChI | InChI=1S/C7H7NO/c1-6(9)7-4-2-3-5-8-7/h2-5H,1H3 |
| Standard InChI Key | AJKVQEKCUACUMD-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC=CC=N1 |
| Canonical SMILES | CC(=O)C1=CC=CC=N1 |
| Boiling Point | 192.0 °C |
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